Cas no 2229274-84-2 (4-(1-azido-2-hydroxyethyl)-2-(dimethylamino)methylphenol)

• Product Name: 4-(1-azido-2-hydroxyethyl)-2-(dimethylamino)methylphenol
• CAS No: 2229274-84-2
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 5825849
• PubChem ID: 165781872
• Update Time: 2025-10-28

4-(1-azido-2-hydroxyethyl)-2-(dimethylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-azido-2-hydroxyethyl)-2-(dimethylamino)methylphenol
• 4-(1-azido-2-hydroxyethyl)-2-[(dimethylamino)methyl]phenol
• EN300-1754496
• 2229274-84-2

• Inchi： 1S/C11H16N4O2/c1-15(2)6-9-5-8(3-4-11(9)17)10(7-16)13-14-12/h3-5,10,16-17H,6-7H2,1-2H3
• InChI Key： PSWYOGRVRGGLHO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CN(C)C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-(1-azido-2-hydroxyethyl)-2-(dimethylamino)methylphenol

Introduction to 4-(1-Azido-2-Hydroxyethyl)-2-(Dimethylamino)Methylphenol (CAS No: 2229274-84-2)

4-(1-Azido-2-Hydroxyethyl)-2-(Dimethylamino)Methylphenol, also known by its CAS number 2229274-84-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its unique structural properties and potential applications in drug development and material science. The molecule consists of a phenol ring substituted with a dimethylamino group and a hydroxyazide-containing side chain, which contributes to its versatile reactivity and functionality.

The synthesis of 4-(1-Azido-2-Hydroxyethyl)-2-(Dimethylamino)Methylphenol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its azide group makes it an ideal candidate for click chemistry reactions, which are widely used in drug discovery to construct complex molecular architectures. Studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Recent research has also focused on the toxicological profile of 4-(1-Azido-2-Hydroxyethyl)-2-(Dimethylamino)Methylphenol. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic doses, with minimal adverse effects on cellular viability and organ function. However, further investigations are required to fully understand its long-term safety profile and potential for human use.

The versatility of this compound extends beyond pharmacology into materials science, where it has been utilized as a building block for the synthesis of advanced polymers and hybrid materials. Its ability to undergo multiple types of chemical transformations makes it a valuable tool for designing functional materials with tailored properties.

In conclusion, 4-(1-Azido-